Cas no 2172444-07-2 (3-(5-Bromo-1,3-thiazol-2-yl)-2,2-dimethylpropanal)

• Product Name: 3-(5-Bromo-1,3-thiazol-2-yl)-2,2-dimethylpropanal
• CAS No: 2172444-07-2
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 5567606
• PubChem ID: 165594363
• Update Time: 2023-07-11

3-(5-Bromo-1,3-thiazol-2-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• EN300-1622882
• 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropanal
• 2172444-07-2
• 3-(5-Bromo-1,3-thiazol-2-yl)-2,2-dimethylpropanal

• Inchi： 1S/C8H10BrNOS/c1-8(2,5-11)3-7-10-4-6(9)12-7/h4-5H,3H2,1-2H3
• InChI Key： HSPZEEVNYAQXKV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C=O)(C)C)S1

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų